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Compound of Interest

Compound Name: INY-03-041 trihydrochloride

Cat. No.: B10855346 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling INY-03-041 trihydrochloride, a potent, selective, and PROTAC-based pan-AKT

degrader, must adhere to stringent safety protocols to mitigate potential health risks. Although a

specific Safety Data Sheet (SDS) for INY-03-041 trihydrochloride is not publicly available, an

analysis of its constituent components—the ATP-competitive AKT inhibitor Ipatasertib (GDC-

0068) and the Cereblon E3 ubiquitin ligase ligand Lenalidomide—along with general guidelines

for handling potent pharmaceutical compounds, dictates the necessity of comprehensive

personal protective equipment (PPE).

Lenalidomide is a known teratogen and is classified as a reproductive hazard, with the potential

to cause damage to fertility or an unborn child. It may also cause organ damage with prolonged

or repeated exposure.[1][2][3] While Ipatasertib is not classified as hazardous, it may cause

irritation to the skin, eyes, and respiratory tract.[4] Given the potent biological activity of INY-03-
041 trihydrochloride as a PROTAC, and the significant hazards associated with

Lenalidomide, it is imperative to treat this compound as a highly potent substance and to use

appropriate engineering controls and personal protective equipment at all times.

Personal Protective Equipment (PPE)
Recommendations
The following table summarizes the recommended PPE for various laboratory activities

involving INY-03-041 trihydrochloride. These recommendations are based on a risk

assessment approach, considering the potential for exposure during each task.
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Laboratory Task
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Preparing

Solutions (Dry

Powder)

Safety Goggles

and Face Shield

Double Nitrile

Gloves

Disposable Lab

Coat or Gown

with Sleeves

N95 Respirator

or higher (in a

certified chemical

fume hood)

Handling

Solutions (Low

Concentration)

Safety Glasses

with Side Shields
Nitrile Gloves

Standard Lab

Coat

Not generally

required if

handled in a

well-ventilated

area or fume

hood

Cell Culture and

In Vitro Assays

Safety Glasses

with Side Shields
Nitrile Gloves

Standard Lab

Coat

Not generally

required if

performed in a

biological safety

cabinet

In Vivo Studies

(Dosing and

Handling)

Safety Goggles
Double Nitrile

Gloves

Disposable Lab

Coat or Gown

N95 Respirator

(depending on

aerosol

generation

potential)

Waste Disposal Safety Goggles
Double Nitrile

Gloves

Disposable Lab

Coat or Gown

N95 Respirator

(if handling dry

waste)

Operational and Disposal Plans
Engineering Controls: All work with solid INY-03-041 trihydrochloride should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[1] For procedures with a high

risk of aerosol generation, a glove box or other containment enclosure may be necessary.

Handling Procedures:
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Avoid creating dust when handling the solid compound.

Use dedicated equipment (spatulas, weigh boats, etc.) and decontaminate them thoroughly

after use.

Prepare solutions in a chemical fume hood.

Clearly label all containers with the compound name and associated hazards.

Disposal:

All solid waste contaminated with INY-03-041 trihydrochloride should be collected in a

sealed, labeled container and disposed of as hazardous chemical waste.

Liquid waste should be collected in a designated, sealed waste container and disposed of

according to institutional and local regulations for hazardous chemical waste.

Do not dispose of this compound down the drain.

Experimental Protocol Considerations
When designing experiments with INY-03-041 trihydrochloride, researchers should

incorporate safety measures into the protocol itself. This includes minimizing the quantities of

the compound used, performing risk assessments for each step, and ensuring that all

personnel are trained on the specific hazards and handling procedures.

Below is a logical workflow for selecting the appropriate personal protective equipment when

handling INY-03-041 trihydrochloride.
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Hazard and Task Assessment

PPE Selection

Action

Start: Handling INY-03-041 Trihydrochloride

Assess Task:
- Weighing Powder?
- Handling Solution?

- In Vivo Work?

Determine Potential
Exposure Route:

- Inhalation?
- Skin Contact?
- Eye Contact?

Respiratory Protection
(e.g., N95 Respirator in Fume Hood)Inhalation Risk

Hand Protection
(e.g., Double Nitrile Gloves)

Skin Contact Risk

Eye/Face Protection
(e.g., Goggles, Face Shield)

Splash/Eye Risk

Body Protection
(e.g., Lab Coat, Gown)

Contamination Risk

Proceed with Task
Safely

Click to download full resolution via product page

PPE Selection Workflow for INY-03-041 Trihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Protective Measures for Handling INY-03-041
Trihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855346#personal-protective-equipment-for-
handling-iny-03-041-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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